Cas no 125263-67-4 (Olean-12-en-28-oicacid, 3-(acetyloxy)-19-hydroxy-, (3b,19a)- (9CI))

• Product Name: Olean-12-en-28-oicacid, 3-(acetyloxy)-19-hydroxy-, (3b,19a)- (9CI)
• CAS No: 125263-67-4
• MF: C₃₂H₅₀O₅
• MW: 514.736410617828
• CID: 196982
• PubChem ID: 21594149
• Update Time: 2025-04-19

Olean-12-en-28-oicacid, 3-(acetyloxy)-19-hydroxy-, (3b,19a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3-(acetyloxy)-19-hydroxy-, (3b,19a)- (9CI)
• RubiprasinC
• DTXSID001200750
• (3beta,19alpha)-3-(Acetyloxy)-19-hydroxyolean-12-en-28-oic acid
• 125263-67-4

• Inchi： 1S/C32H50O5/c1-19(33)37-23-12-13-29(6)21(28(23,4)5)11-14-31(8)22(29)10-9-20-24-25(34)27(2,3)15-17-32(24,26(35)36)18-16-30(20,31)7/h9,21-25,34H,10-18H2,1-8H3,(H,35,36)/t21-,22+,23-,24+,25-,29-,30+,31+,32-/m0/s1
• InChI Key： FTZWCRDSFZIWFD-PROZZQCMSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)[C@H]([C@H]4C3=CC[C@@H]12)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 514.36582469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines